Cas no 2081944-93-4 (4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL)
2081944-93-4 structure
Product Name:4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL
CAS No:2081944-93-4
MF:C7H5ClN4O
MW:196.593799352646
CID:5692848
PubChem ID:138110297
Update Time:2023-10-13
4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL4857807
- 2081944-93-4
- 4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL
- BDBM50575462
-
- Inchi: 1S/C7H5ClN4O/c8-4-1-2-6(13)5(3-4)7-9-11-12-10-7/h1-3,13H,(H,9,10,11,12)
- InChI Key: XSNIHEDBRUIXEU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C2N=NNN=2)C=1)O
Computed Properties
- Exact Mass: 196.0151885g/mol
- Monoisotopic Mass: 196.0151885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 74.7Ų
4-CHLORO-2-(2H-TETRAZOL-5-YL)PHENOL Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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